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Compound of Interest

Compound Name: Dibutyl maleate

Cat. No.: B1670435 Get Quote

An Important Note on Chemical Identity: CAS number 105-76-0 is unequivocally assigned to

Dibutyl Maleate (DBM). It is crucial to distinguish this from a similarly named compound, Di(2-

ethylhexyl) Maleate (DEHM or DOM), which is correctly identified by CAS number 142-16-5.

This guide will focus on the chemical entity associated with CAS number 105-76-0, while also

providing comparative data for DEHM to clarify any potential confusion for researchers and

industry professionals.

Chemical Identity and Physicochemical Properties
Dibutyl Maleate is the diester of maleic acid and n-butanol. It is a colorless to pale yellow, oily

liquid with a characteristic ester-like odor.[1][2] DBM's properties make it a versatile chemical

intermediate and additive in various industrial applications.[3]

Table 1: Physicochemical Properties of Dibutyl Maleate (CAS: 105-76-0)
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Property Value Reference(s)

Molecular Formula C₁₂H₂₀O₄ [4]

Molecular Weight 228.28 g/mol [4]

Appearance Colorless to pale yellow liquid [1][2]

Odor Characteristic ester-like [2]

Density 0.988 g/mL at 25 °C

Boiling Point 281 °C

Melting Point -85 °C [5]

Flash Point 120 °C

Water Solubility Insoluble [6]

Solubility in Organic Solvents Soluble in alcohols and ethers [1]

Refractive Index (n20/D) 1.445

Table 2: Comparative Physicochemical Properties of Di(2-ethylhexyl) Maleate (CAS: 142-16-5)

Property Value Reference(s)

Molecular Formula C₂₀H₃₆O₄ [7]

Molecular Weight 340.5 g/mol [7]

Appearance
Colorless to pale yellow oily

liquid
[8]

Density ~0.944 g/mL [9]

Boiling Point 164 °C at 10 mmHg [8]

Melting Point -60 °C [8]

Flash Point 185 °C [8]

Water Solubility Practically insoluble [8]
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Synthesis of Dibutyl Maleate: Experimental
Protocols
Dibutyl Maleate is typically synthesized via the esterification of maleic anhydride with n-

butanol. Various catalysts can be employed to facilitate this reaction.

Protocol 1: Synthesis using p-Toluene Sulfonic Acid Catalyst[10]

Reactants:

Maleic anhydride (0.63 mole, 70 g)

n-butanol (300 mL)

p-Toluene sulfonic acid (1 g)

Procedure:

Dissolve maleic anhydride in n-butanol in a reaction flask.

Add p-toluene sulfonic acid to the solution.

Equip the flask with a Dean-Stark trap to remove the water formed during the reaction.

Reflux the solution for 16 hours.

After the reaction is complete, distill the excess butanol under vacuum.

The residue is dibutyl maleate, which can be verified by NMR analysis.

Protocol 2: Microwave-Assisted Synthesis using an Ionic Liquid Catalyst[11]

Reactants:

Maleic anhydride

n-butanol (molar ratio of anhydride to alcohol is 1:4)
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Ionic liquid catalyst [HSO₃-pmim]⁺[HSO₄]⁻ (2.0 g)

Procedure:

Combine maleic anhydride, n-butanol, and the ionic liquid catalyst in a 100mL three-

necked flask equipped with a separator.

Place the flask in a microwave reactor.

Set the microwave power to 600W and irradiate for 15 minutes under reflux conditions.

After the reaction, wash the product mixture several times with distilled water and a

saturated sodium carbonate solution.

Dry the organic layer with anhydrous magnesium sulfate.

Perform vacuum distillation to remove unreacted n-butanol and collect the dibutyl
maleate fraction.

Protocol 3: Industrial Scale Synthesis using a Hydrogen-Type Cation Exchange Resin[11]

Reactants:

Maleic anhydride (98 kg)

n-butanol (111 kg)

Hydrogen-type cation exchange resin (25 kg)

Procedure:

Add maleic anhydride, n-butanol, and the cation exchange resin to the reactor.

Heat the mixture and open the condenser. Once the solution is clear, introduce steam to

the heat exchanger.

Initiate internal circulation using a transfer pump.

Apply a vacuum to the condenser to facilitate the removal of water.
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Maintain the reaction temperature between 90-125°C for 4 hours.

Following the reaction, the product is obtained through distillation, neutralization, and

water washing.

Applications in Research and Industry
Dibutyl Maleate's primary applications are in the industrial sector, with some relevance to

pharmaceutical and drug development contexts.

Polymer and Coatings Industry: DBM is widely used as a comonomer in the emulsion

polymerization of vinyl and acrylic resins for paints and adhesives.[3][12] It acts as an

internal plasticizer, enhancing the flexibility and durability of the resulting polymers.[2]

Chemical Intermediate: It serves as a versatile intermediate in organic synthesis. For

instance, it is used in the production of derivatives of succinic acid and in Diels-Alder

reactions as a dienophile.[12] DBM is also a precursor for the synthesis of sulfosuccinate

surfactants used in detergents.[3]

Pharmaceutical and Drug Development:

Intermediate in API Synthesis: DBM is utilized as an intermediate in the synthesis of active

pharmaceutical ingredients (APIs).[13]

Packaging: Due to its plasticizing properties, DBM can be used in flexible PVC films for

pharmaceutical packaging, helping to maintain the integrity of the packaged products.[14]

Other Industrial Uses: DBM finds application as a lubricant, a dispersant in the petroleum

industry, and in the textile and paper industries.[2]

In contrast, Di(2-ethylhexyl) Maleate (DEHM) is a key intermediate in the production of dioctyl

sulfosuccinate (docusate) salts, which are used medically as laxatives and stool softeners.[8]

[15]

Biological Activity and Toxicology
The biological activity of Dibutyl Maleate is an important consideration for its safe handling and

application.
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Skin Sensitization: There is evidence to suggest that DBM can act as a skin sensitizer.

Cases of allergic contact dermatitis have been reported in occupational settings where DBM-

containing products were used.[16] Studies in mice have also shown that DBM can enhance

contact sensitization to other chemicals.[16]

Toxicity: DBM is considered to have low acute toxicity.[1] However, prolonged or repeated

exposure may cause damage to organs.

It is important to note that while some older literature might associate hallucinogenic properties

with "DOM," this refers to 2,5-Dimethoxy-4-methylamphetamine and is entirely unrelated to

Di(2-ethylhexyl) Maleate, which is sometimes abbreviated as DOM.[9]

No specific signaling pathways have been prominently associated with Dibutyl Maleate in the

available scientific literature. Its biological effects, such as skin sensitization, likely involve

complex interactions with skin proteins and the immune system, but a detailed pathway has not

been elucidated.

Visualizations
Diagram 1: General Synthesis Workflow for Dibutyl Maleate
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General Synthesis Workflow for Dibutyl Maleate
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Caption: A generalized workflow for the synthesis of Dibutyl Maleate.
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Diagram 2: Chemical Relationship of Dibutyl Maleate

Chemical Relationships of Dibutyl Maleate
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Caption: Relationship between Dibutyl Maleate, its isomer, and related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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